Cas no 108865-79-8 (3-Amino-2-oxetanecarboxylic acid; (2R,3R)-form)

• Product Name: 3-Amino-2-oxetanecarboxylic acid; (2R,3R)-form
• CAS No: 108865-79-8
• MF: C₄H₇NO₃
• MW: 117.103281259537
• CID: 2660715
• Update Time: 2024-02-29

3-Amino-2-oxetanecarboxylic acid; (2R,3R)-form Chemical and Physical Properties

Names and Identifiers

• (2R, 3R)-3-AMINO-2-OXETANECARBOXYLIC ACID
• (2R,3R)-3-AMINOOXETANE-2-CARBOXYLIC ACID
• rel-(2R,3R)-3-aminooxetane-2-carboxylic acid
• CID 23258741
• 2-Oxetanecarboxylic acid, 3-amino-, (2R-trans)- (9CI)
• 3-Amino-2-oxetanecarboxylic acid; (2R,3R)-form

• Inchi： 1S/C4H7NO3/c5-2-1-8-3(2)4(6)7/h2-3H,1,5H2,(H,6,7)/t2-,3-/m1/s1
• InChI Key： UTIYGJDWWLIDQY-PWNYCUMCSA-N
• SMILES： O1C[C@H]([C@@H]1C(=O)O)N

Computed Properties

• Exact Mass: 117.043
• Monoisotopic Mass: 117.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6

Experimental Properties

• Density: 1.430±0.06 g/cm3(Predicted)
• Boiling Point: 294.5±40.0 °C(Predicted)
• pka: 2.62±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives